Cas no 1353973-38-2 (2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol)

• Product Name: 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol
• CAS No: 1353973-38-2
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 2161612
• Update Time: 2025-05-24

2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol
• AM93856
• 2-{4-[(Cyclopropylmethylamino)methyl]piperidin-1-yl}-ethanol

• Inchi： 1S/C12H24N2O/c1-13(12-2-3-12)10-11-4-6-14(7-5-11)8-9-15/h11-12,15H,2-10H2,1H3
• InChI Key： IWNWFEQKJPBCNC-UHFFFAOYSA-N
• SMILES： OCCN1CCC(CC1)CN(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol

Introduction to 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol (CAS No. 1353973-38-2)

2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol, with the CAS number 1353973-38-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethylamino group and a piperidine ring, making it a promising candidate for various therapeutic applications.

The cyclopropylmethylamino group in the structure of 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol plays a crucial role in modulating its biological activity. This group is known for its ability to enhance the lipophilicity and metabolic stability of the molecule, which are essential properties for drug candidates. The piperidine ring, on the other hand, contributes to the compound's overall conformational flexibility and binding affinity to specific receptors.

Recent studies have explored the potential of 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol as a therapeutic agent for various neurological disorders. One notable application is in the treatment of Parkinson's disease, where this compound has shown promising results in preclinical models. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol effectively inhibits monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. By reducing the levels of neurotoxic metabolites, this compound may help slow down disease progression and improve motor function.

In addition to its potential in neurodegenerative diseases, 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol has also been investigated for its anti-inflammatory properties. A study published in Pharmacological Research (2021) reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol could be a valuable therapeutic option for inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol has also been extensively studied. Research conducted by a team at the University of California, San Francisco (UCSF) revealed that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are particularly advantageous for chronic conditions where patient compliance is crucial.

Safety and toxicity assessments are critical aspects of drug development, and 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol has undergone rigorous evaluation in this regard. Preclinical studies have shown that this compound exhibits low toxicity and minimal side effects at therapeutic doses. A comprehensive safety profile is essential for advancing compounds into clinical trials and ultimately to market approval.

The synthesis of 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol involves several well-established chemical reactions, including reductive amination and alkylation steps. The synthetic route is scalable and can be adapted for large-scale production, which is crucial for meeting commercial demands. Researchers at the Institute of Organic Chemistry have optimized the synthesis process to achieve high yields and purity levels, ensuring consistent quality for both preclinical and clinical studies.

In conclusion, 2-{4-[(Cyclopropyl-methyl-amino)-methyl]-piperidin-1-yl}-ethanol (CAS No. 1353973-38-2) represents a promising candidate in the development of novel therapeutics for neurological disorders and inflammatory conditions. Its unique structural features, favorable pharmacokinetic profile, and low toxicity make it an attractive molecule for further investigation. As research continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and advancing medical treatments.